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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for the chiral
compound (R)-(-)-2-Bromo-1-phenylethanol. The information presented herein is essential for
the identification, characterization, and quality control of this important chemical entity in
research and drug development settings. This document details its Nuclear Magnetic
Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, along with generalized
experimental protocols for these analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the structure of organic molecules.
Below are the *H and 3C NMR data for (R)-(-)-2-Bromo-1-phenylethanol, typically recorded in
deuterated chloroform (CDCIs) with tetramethylsilane (TMS) as an internal standard.

'H NMR Spectroscopic Data

The *H NMR spectrum provides information about the chemical environment of the hydrogen
atoms in the molecule.
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Chemical Shift (3, Coupling Constant

Proton Assignment Multiplicity
ppm) (J, Hz)
Aromatic-H 7.29-7.38 m
CH-OH 4.94-4.96 m
3.59 (dd), 3.71-3.76
CH2Br m
(m)
OH 2.65 S

Table 1: *H NMR spectral data for (R)-(-)-2-Bromo-1-phenylethanol.

3C NMR Spectroscopic Data

The 13C NMR spectrum reveals the different carbon environments within the molecule.[1]

Carbon Assignment

Chemical Shift (8, ppm)

Aromatic C (Quaternary)

143.7

Aromatic CH 128.7,127.9, 125.8
C-OH 713
C-Br 41.5,41.7

Table 2: 13C NMR spectral data for (R)-(-)-2-Bromo-1-phenylethanol.[1]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring

the absorption of infrared radiation.
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Wavenumber (cm~?) Vibrational Mode Intensity

3385 O-H stretch Broad

3031 Aromatic C-H stretch Medium

1493, 1454 Aromatic C=C stretch Medium-Strong
1054 C-O stretch Strong

765, 701 C-H out-of-plane bend Strong
~600-500 C-Br stretch Medium-Strong

Table 3: Key IR absorption bands for (R)-(-)-2-Bromo-1-phenylethanol.[2]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, aiding in its identification and structural elucidation. The mass spectrum of (R)-

(-)-2-Bromo-1-phenylethanol would be expected to show a molecular ion peak and

characteristic fragmentation patterns. Due to the presence of bromine, isotopic peaks for

bromine-containing fragments ([M] and [M+2]) with nearly equal intensity are a key diagnostic

feature.
m/z Proposed Fragment Notes
200/202 [CsHoBrol* Molecular ion ([M]*, [M+2]*)
121 [CsHoQO]* Loss of Br radical
Loss of CH2Br radical from the
107 [C7H7O]* ]
molecular ion
79/81 [Br]* Bromine cation
77 [CeHs]* Phenyl cation
A common fragment from the
51 [CaHs]*

phenyl ring
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Table 4: Proposed mass spectral fragmentation of (R)-(-)-2-Bromo-1-phenylethanol.[3]

Experimental Protocols

The following sections outline generalized experimental protocols for the spectroscopic
techniques discussed. Specific instrument parameters may vary.

NMR Spectroscopy Protocol

For the analysis of chiral secondary alcohols like (R)-(-)-2-Bromo-1-phenylethanol, a standard
1H and 3C NMR experiment is performed.

Sample Preparation: Dissolve approximately 5-10 mg of the sample in about 0.6-0.7 mL of a
deuterated solvent (e.g., CDCIs) in an NMR tube. Add a small amount of an internal standard
(e.g., TMS).

Instrument Setup: Place the NMR tube in the spectrometer. Tune and shim the instrument to

ensure a homogeneous magnetic field.

o Data Acquisition: Acquire the *H spectrum using a standard pulse sequence. For the 13C
spectrum, a proton-decoupled sequence is typically used to simplify the spectrum and
improve the signal-to-noise ratio.

o Data Processing: Fourier transform the acquired free induction decay (FID) to obtain the
spectrum. Phase and baseline correct the spectrum. Integrate the signals in the *H spectrum
and reference the chemical shifts to the internal standard.

FTIR Spectroscopy Protocol

For a liquid sample such as (R)-(-)-2-Bromo-1-phenylethanol, the Attenuated Total
Reflectance (ATR) or transmission method can be used.

o Sample Preparation (ATR): Place a small drop of the neat liquid sample directly onto the ATR
crystal.

o Sample Preparation (Transmission): Place a drop of the liquid between two salt plates (e.g.,
NaCl or KBr) to create a thin film.
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e Background Spectrum: Record a background spectrum of the empty ATR crystal or clean
salt plates.

o Sample Spectrum: Acquire the spectrum of the sample. The instrument software will
automatically ratio the sample spectrum to the background spectrum to produce the final
absorbance or transmittance spectrum.

o Data Analysis: Identify the characteristic absorption bands and assign them to the
corresponding functional groups.

Gas Chromatography-Mass Spectrometry (GC-MS)
Protocol

GC-MS is a powerful technique for separating and identifying volatile and semi-volatile
compounds.

o Sample Preparation: Prepare a dilute solution of the sample (approximately 1 mg/mL) in a
volatile organic solvent (e.g., dichloromethane or hexane).

e GC Method:

o Injector: Set the injector temperature to ensure rapid vaporization of the sample (e.g., 250
°C).

o Column: Use a suitable capillary column (e.g., a non-polar DB-5ms or equivalent).

o Oven Program: Start at a low temperature (e.g., 50 °C), hold for a few minutes, and then
ramp the temperature at a controlled rate (e.g., 10 °C/min) to a final temperature (e.g., 280
°C) to ensure separation of components.

o Carrier Gas: Use an inert carrier gas, typically helium, at a constant flow rate.
e MS Method:

o lonization: Use Electron lonization (El) at a standard energy of 70 eV.
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o Mass Analyzer: Scan a mass range appropriate for the expected molecular weight and
fragments (e.g., m/z 40-300).

o Interface Temperature: Ensure the transfer line from the GC to the MS is heated to prevent
condensation of the sample (e.g., 280 °C).

o Data Analysis: Analyze the resulting chromatogram to determine the retention time of the
compound. Examine the mass spectrum of the corresponding peak to identify the molecular
ion and analyze the fragmentation pattern.

Workflow Visualization

The following diagram illustrates the general workflow for the spectroscopic analysis of a
chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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